Cas no 922185-03-3 (Rubicene, 5-methoxy-12-phenyl-)

• Product name: Rubicene, 5-methoxy-12-phenyl-
• CAS No: 922185-03-3
• MF: C₃₃H₂₀O
• MW: 432.511308670044
• CID: 741477
• PubChem ID: 71421555

Rubicene, 5-methoxy-12-phenyl- Chemical and Physical Properties

Names and Identifiers

• Rubicene, 5-methoxy-12-phenyl-
• 5-methoxy-12-phenylrubicene
• 922185-03-3
• DTXSID50840615

• Inchi： InChI=1S/C33H20O/c1-34-21-14-16-25-29(18-21)23-10-6-12-27-31(23)33(25)26-11-5-9-22-28-17-20(19-7-3-2-4-8-19)13-15-24(28)32(27)30(22)26/h2-18H,1H3
• InChI Key： HGDLRPAUHWUVLF-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C3=C4C2=CC=CC4=C5C6=C(C=C(C=C6)C7=CC=CC=C7)C8=C5C3=CC=C8

Computed Properties

• Exact Mass: 432.151415257g/mol
• Monoisotopic Mass: 432.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 9.2Ų